N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C21H22N2O2S/c24-18-13-15-12-16(11-14-5-3-9-23(18)19(14)15)22-20(25)21(7-1-2-8-21)17-6-4-10-26-17/h4,6,10-12H,1-3,5,7-9,13H2,(H,22,25)
• InChI Key: GAGGSCPJOFUUQG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NC3=CC4=C5C(=C3)CC(=O)N5CCC4
• Molecular Formula: C21H22N2O2S
• Molecular Weight: 366.5 g/mol

Description

N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C21H22N2O2S and its molecular weight is 366.48. The purity is usually 95%.
BenchChem offers high-quality N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymorphic Modifications for Diuretic Properties

Research by Shishkina et al. (2018) explores polymorphic modifications of a 1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamide, which possesses strong diuretic properties and potential as a new hypertension remedy. Two polymorphic forms were identified, demonstrating differences in crystal packing and structural organization, which could influence the compound's physical properties and efficacy as a medication (Shishkina et al., 2018).

Synthesis of Pyrrolo-/Indolo[1,2-a]quinolines

Kiruthika et al. (2014) reported a highly efficient and simple route for synthesizing pyrrolo-/indolo[1,2-a]quinolines. This method involves a Cu(I)-catalyzed formation of ynamide followed by Ag(I)-assisted intramolecular hydroarylation, showcasing a methodology that could be applicable to the synthesis of N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide (Kiruthika, Nandakumar, & Perumal, 2014).

Reactivity of Thiophene-Quinoline Derivatives

Aleksandrov et al. (2020) investigated the condensation and subsequent reactions of quinolin-5-amine with thiophene-2-carbonyl chloride, leading to derivatives that underwent electrophilic substitution reactions. This study provides insight into the chemical behavior of thiophene-quinoline compounds, which is relevant for understanding the reactivity of N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide (Aleksandrov, Zablotskii, & El’chaninov, 2020).

Antibacterial Activity of Pyrrolo[3,4-b]quinolin Derivatives

Largani et al. (2017) designed and synthesized a new series of pyrrolo[3,4-b]quinolin-2(3H)-yl)benzamides, showing significant in vitro antibacterial activity. This research suggests the potential of structurally similar compounds for antibacterial applications, highlighting the broader utility of quinoline derivatives in medicinal chemistry (Largani et al., 2017).